Cas no 2418667-70-4 (N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide)

• Product Name: N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide
• CAS No: 2418667-70-4
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5668031
• PubChem ID: 154881260
• Update Time: 2025-07-26

N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687619812
• N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide
• EN300-26689917
• N-{[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]methyl}oxirane-2-carboxamide
• 2418667-70-4

• Inchi： 1S/C17H22N2O4/c1-11-8-19(9-12(2)23-11)17(21)14-5-3-13(4-6-14)7-18-16(20)15-10-22-15/h3-6,11-12,15H,7-10H2,1-2H3,(H,18,20)
• InChI Key： PSLBYGYZJMHYRZ-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(C2C=CC(=CC=2)CNC(C2CO2)=O)=O)CC1C

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.2Ų

Additional information on N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide

Introduction to N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide (CAS No. 2418667-70-4)

N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2418667-70-4, represents a novel molecular entity with a unique structural framework that holds promise for various therapeutic applications. The presence of functional groups such as the oxirane ring and the morpholine moiety makes this molecule a subject of intense interest for researchers exploring innovative drug design strategies.

The structural complexity of N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide is a testament to the advancements in synthetic organic chemistry. The compound features a phenyl ring substituted with a 2,6-dimethylmorpholine-4-carbonyl group, which contributes to its distinct chemical properties. This arrangement not only enhances the molecule's solubility and bioavailability but also opens up possibilities for interactions with biological targets at a molecular level.

In recent years, there has been a surge in research focused on developing new pharmacophores that can modulate biological pathways effectively. The oxirane ring, also known as an epoxide, is a key structural feature in this compound that has been extensively studied for its ability to engage in nucleophilic addition reactions. These reactions are pivotal in drug discovery, as they allow for the formation of covalent bonds with biological targets, thereby enhancing the compound's binding affinity and therapeutic efficacy.

The morpholine moiety in N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide adds another layer of complexity to its chemical behavior. Morpholine derivatives are well-known for their versatility in medicinal chemistry due to their ability to mimic natural biological structures and exhibit favorable pharmacokinetic properties. The dimethylation of the morpholine ring further fine-tunes its electronic and steric properties, making it an attractive scaffold for designing molecules with enhanced selectivity and reduced toxicity.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide exemplifies how strategic modifications can lead to the development of compounds with improved pharmacological profiles. Studies have shown that the combination of the oxirane ring and the morpholine scaffold can lead to potent inhibition of various enzymatic targets, making this compound a promising candidate for further investigation.

The synthesis of N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of key intermediates such as 2,6-dimethylmorpholine and 4-formylphenylboronic acid. These intermediates are then subjected to cross-coupling reactions, followed by functional group transformations that ultimately yield the desired product. The use of advanced catalytic systems and green chemistry principles ensures that the synthesis is both efficient and environmentally sustainable.

In vitro studies have begun to unravel the potential therapeutic applications of N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide. Preliminary data suggest that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The oxirane ring's ability to undergo nucleophilic addition reactions allows it to form stable complexes with target proteins, thereby disrupting pathological pathways. Additionally, the morpholine moiety contributes to favorable interactions with biological membranes, enhancing cellular uptake and distribution.

The development of novel drug candidates is often hampered by issues related to drug-likeness and metabolic stability. N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide addresses these challenges through its well-designed molecular structure. The presence of hydrophobic and hydrophilic regions within the molecule improves its solubility and permeability across biological membranes. Furthermore, computational studies have indicated that this compound possesses favorable metabolic profiles, reducing the likelihood of rapid degradation in vivo.

The future prospects of N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide are vast and exciting. Ongoing research aims to explore its potential as a lead compound for drug development through structure-based drug design approaches. By leveraging high-throughput screening technologies and computational modeling techniques, researchers hope to identify derivatives with even greater therapeutic efficacy and reduced side effects.

In conclusion, N-[[4-(2,6-Dimethylmorpholine-4-carbonyl)phenyl]methyl]oxirane-2-carboxamide (CAS No. 2418667-70-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.